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Compound of Interest

Compound Name: 1,1,2,3,3-Pentaethylguanidine

Cat. No.: B081650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the safe disposal of common

guanidine-based reagents, such as guanidine hydrochloride and guanidine thiocyanate.

Adherence to these procedures is critical to ensure laboratory safety and environmental

protection.

Chemical and Toxicological Properties
Proper disposal procedures are informed by the chemical and toxicological properties of the

reagents. The following tables summarize key quantitative data for guanidine hydrochloride and

guanidine thiocyanate.

Table 1: Physical and Chemical Properties of Guanidine-Based Reagents
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Property Guanidine Hydrochloride Guanidine Thiocyanate

CAS Number 50-01-1[1] 593-84-0[2][3]

Molecular Formula CH₅N₃·HCl[4] C₂H₆N₄S[5]

Molecular Weight 95.53 g/mol [4][6] 118.16 g/mol [2][3]

Appearance
White crystalline powder or

lumps[4][7]
White crystalline powder[2][8]

Melting Point 180-185 °C[4][7] 118-122 °C[2][8]

Solubility in Water 2280 g/L (20 °C)[4] 1420 g/L (20 °C)[2][3]

Density ~1.35 g/cm³[4] 1.29 g/cm³ (20 °C)[2][3]

pH 4.5 - 6.0 (573 g/L solution)
4.8 - 6.0 (20% aqueous

solution)[2]

Table 2: Toxicological Data for Guanidine-Based Reagents

Parameter Guanidine Hydrochloride Guanidine Thiocyanate

LD₅₀ (Oral, Rat) 474.6 - 773.6 mg/kg[9][10][11] 593 mg/kg[2][3][12]

LD₅₀ (Dermal, Rabbit) >2000 mg/kg[11] Data not available

LC₅₀ (Inhalation, Rat) 3.181 mg/L (4 h, dust/mist) Data not available

Table 3: GHS Hazard Classification
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Hazard Statement Guanidine Hydrochloride Guanidine Thiocyanate

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)[1][9]

Category 4 (Harmful if

swallowed)[2][3][12]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)[1][9]

Category 1C (Causes severe

skin burns and eye damage)[2]

[12]

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)[1][9]

Category 1 (Causes serious

eye damage)[2][12]

Aquatic Hazard Harmful to aquatic life
Harmful to aquatic life with

long lasting effects[3][12]

Specific Hazards

May cause damage to organs

through prolonged or repeated

exposure.[9][13]

Contact with acids liberates

very toxic gas (EUH032).[2]

[12] Corrosive to the

respiratory tract.[2]

Critical Safety Information: Hazards of Improper
Disposal
Improper disposal of guanidine-based reagents can lead to the generation of highly toxic gases

and pose a significant risk to personnel and the environment.
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Hazard of Improper Disposal of Guanidine-Based Reagents

Improper Disposal

Hazardous Reaction Consequences

Guanidine Waste

Toxic Gas Generation

Mixing leads to

Bleach / Hypochlorite

Strong Acids

Health Hazards Respiratory distress, chemical burns Environmental Contamination Harm to aquatic life

Click to download full resolution via product page

Caption: Improper mixing of guanidine waste with bleach or strong acids generates toxic

gases.

Disposal Decision Workflow
The following workflow provides a decision-making framework for the safe disposal of

guanidine-based reagents.
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Disposal Decision Workflow for Guanidine-Based Reagents

Start: Guanidine Waste

Liquid or Solid?
CRITICAL:

Do NOT mix with bleach or strong acids!

Liquid Waste

Liquid

Solid Waste

Solid

Protocol 1: Neutralization of Liquid Waste Protocol 2: Collection of Solid Waste

Dispose according to institutional guidelines

Click to download full resolution via product page

Caption: Decision workflow for guanidine waste disposal.

Experimental Protocols
Protocol 1: Neutralization of Aqueous Guanidine-Based
Waste Solutions
This protocol describes the neutralization of aqueous solutions containing guanidine

hydrochloride or guanidine thiocyanate.
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Materials:

Appropriate personal protective equipment (PPE): safety goggles, face shield, lab coat, and

chemical-resistant gloves (nitrile or neoprene).

Calibrated pH meter or pH indicator strips.

Stir plate and stir bar.

Large glass beaker (at least twice the volume of the waste solution).

5 M Sodium hydroxide (NaOH) solution for guanidine hydrochloride waste.

Saturated sodium bicarbonate (NaHCO₃) solution for guanidine thiocyanate waste.

Deionized water.

Appropriate waste container.

Procedure:

Preparation: Don all required PPE. Perform the neutralization in a certified chemical fume

hood.

Dilution: Place the beaker on the stir plate in the fume hood. Add an equal volume of cold

deionized water to the beaker. Slowly and with constant stirring, add the guanidine-based

waste solution to the water.

Neutralization:

For Guanidine Hydrochloride Waste: While stirring, slowly add the 5 M NaOH solution

dropwise. Monitor the pH continuously.

For Guanidine Thiocyanate Waste: While stirring, slowly add the saturated NaHCO₃

solution. Monitor the pH continuously.

pH Adjustment: Continue adding the neutralizing agent until the pH of the solution is between

6.0 and 8.0. Be cautious as the neutralization reaction can be exothermic. If the solution
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heats up, slow the addition of the neutralizing agent and allow the solution to cool.

Disposal: Once the pH is stable within the target range, the neutralized solution can be

disposed of down the drain with copious amounts of water, in accordance with institutional

and local regulations.

Decontamination: Rinse all glassware and equipment thoroughly with water.

Protocol 2: Disposal of Solid Guanidine-Based Reagents
and Contaminated Materials
This protocol outlines the procedure for the disposal of solid guanidine reagents and materials

contaminated with them.

Materials:

Appropriate PPE: safety goggles, lab coat, and chemical-resistant gloves.

Labeled hazardous waste container.

Spill kit containing absorbent material (e.g., vermiculite or sand) and a scoop.

Procedure for Solid Waste:

Collection: Carefully transfer the solid guanidine reagent into a designated and clearly

labeled hazardous waste container.

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials such as acids and oxidizing agents.

Disposal: Arrange for pickup and disposal by the institution's environmental health and safety

(EHS) department.

Procedure for Contaminated Materials (e.g., gloves, weigh boats, paper towels):

Collection: Place all contaminated materials into a sealed bag or a designated hazardous

waste container.
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Disposal: Dispose of the container as hazardous chemical waste through the institutional

EHS office.

Spill Cleanup:

Evacuation and Notification: In case of a large spill, evacuate the immediate area and notify

the EHS office.

Containment: For small spills, and if it is safe to do so, contain the spill using absorbent

material from a spill kit.

Neutralization (for Guanidine Thiocyanate spills): After absorbing the bulk of the spill,

cautiously apply a neutralizing agent such as sodium bicarbonate over the affected area.[3]

Cleanup: Carefully scoop the absorbent material and any solid residue into a hazardous

waste container.

Decontamination: Decontaminate the spill area with a suitable laboratory detergent and

water.

Chemical Neutralization Reaction
The neutralization of guanidine hydrochloride with a strong base is a fundamental acid-base

reaction.
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Neutralization of Guanidine Hydrochloride

Reactants

Products

Guanidine Hydrochloride
(CH6N3+Cl-)

Guanidine
(CH5N3)

Sodium Chloride
(NaCl)

Sodium Hydroxide
(NaOH)

Water
(H2O)

Click to download full resolution via product page

Caption: Neutralization of guanidine hydrochloride with sodium hydroxide.

Disclaimer: These guidelines are intended for informational purposes. Always consult your

institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for the

specific reagent before handling and disposal. All waste disposal must comply with local, state,

and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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